1,1,3,5,6-Pentachlorononafluorohexane
Overview
Description
1,1,3,5,6-Pentachlorononafluorohexane is a chemical compound with the CAS number 307-26-6 . It is used for research and development purposes .
Synthesis Analysis
Unfortunately, I could not find specific information on the synthesis of 1,1,3,5,6-Pentachlorononafluorohexane .Molecular Structure Analysis
The molecular formula of 1,1,3,5,6-Pentachlorononafluorohexane is C6Cl5F9 . Its molecular weight is 420.31 .Chemical Reactions Analysis
I could not find specific information on the chemical reactions involving 1,1,3,5,6-Pentachlorononafluorohexane .Physical And Chemical Properties Analysis
The density of 1,1,3,5,6-Pentachlorononafluorohexane is 1.797g/cm3, and its boiling point is 270.5ºC at 760mmHg .Scientific Research Applications
Synthesis and Polymer Application
1,1,3,5,6-Pentachlorononafluorohexane is utilized in the synthesis of new compounds with potential applications in polymers. For example, the synthesis of pentafluoro-λ6-sulfanyl-containing alkadienes, which are useful as monomers or intermediates in polymer preparation, polymer surface coating, and SF5-containing heterocyclic compounds (Brel, 2005).
Atmospheric Chemistry
In atmospheric chemistry, compounds like trifluoromethyl sulfur pentafluoride (SF5CF3) have been studied in relation to 1,1,3,5,6-Pentachlorononafluorohexane. These studies focus on their increase in the atmosphere and potential use as tracers for environmental monitoring (Erboy & Smethie, 2022).
Organic Chemistry and Material Science
In organic chemistry, derivatives of this compound are developed for designing novel stable carbenes, radical species, superacids, and weakly coordinating anions. These derivatives show significant potential in creating a variety of practically and theoretically useful species (Kütt et al., 2008).
Energetic Materials
Another application is in the development of energetic materials. For instance, derivatives of 1-pentafluorosulfanyl acetylene have been synthesized and investigated for their potential in enhancing the detonation performance of energetic materials, significantly outperforming the CF3 group in terms of density and performance (Ye et al., 2007).
Greenhouse Gas Study
Compounds structurally related to 1,1,3,5,6-Pentachlorononafluorohexane are also studied for their greenhouse gas effects. This includes assessing their variability and sources in the environment, contributing to the understanding of environmental impact and regulation of such compounds (Erboy & Smethie, 2022).
Mechanism of Action
Safety and Hazards
In case of inhalation, it is advised to move the victim into fresh air and give artificial respiration if necessary . Skin contact requires immediate removal of contaminated clothing and washing off with soap and plenty of water . Eye contact should be rinsed with pure water for at least 15 minutes . In case of ingestion, rinse mouth with water and do not induce vomiting . It is also advised to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eye .
Future Directions
properties
IUPAC Name |
1,1,3,5,6-pentachloro-1,2,2,3,4,4,5,6,6-nonafluorohexane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6Cl5F9/c7-1(12,4(16,17)5(9,10)18)3(14,15)2(8,13)6(11,19)20 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DVAVTWDOWVBESE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(C(C(F)(Cl)Cl)(F)F)(F)Cl)(C(C(F)(F)Cl)(F)Cl)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CFCl2(CF2CFCl)2CF2Cl, C6Cl5F9 |
Source
|
| Source | NORMAN Suspect List Exchange | |
| Description | The NORMAN network enhances the exchange of information on emerging environmental substances, and encourages the validation and harmonisation of common measurement methods and monitoring tools so that the requirements of risk assessors and risk managers can be better met. The NORMAN Suspect List Exchange (NORMAN-SLE) is a central access point to find suspect lists relevant for various environmental monitoring questions, described in DOI:10.1186/s12302-022-00680-6 | |
| Explanation | Data: CC-BY 4.0; Code (hosted by ECI, LCSB): Artistic-2.0 | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10334368 |
Source
|
| Record name | 1,1,3,5,6-Pentachloro-1,2,2,3,4,4,5,6,6-nonafluorohexane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10334368 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
420.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,1,3,5,6-Pentachlorononafluorohexane | |
CAS RN |
307-26-6 |
Source
|
| Record name | 1,1,3,5,6-Pentachloro-1,2,2,3,4,4,5,6,6-nonafluorohexane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10334368 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
